Cas no 754920-13-3 (1,4-Cyclohexadiene-1-aceticacid, a-amino-, methyl ester, (aS)-)

• Product Name: 1,4-Cyclohexadiene-1-aceticacid, a-amino-, methyl ester, (aS)-
• CAS No: 754920-13-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 548857
• Update Time: 2022-09-22

1,4-Cyclohexadiene-1-aceticacid, a-amino-, methyl ester, (aS)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-aceticacid, a-amino-, methyl ester, (aS)-
• 1,4-Cyclohexadiene-1-aceticacid, a-amino-, methyl ester, (S)- (9CI)
• 1,4-Cyclohexadiene-1-aceticacid,alpha-amino-,methylester,(S)-(9CI)
• 1,4-Cyclohexadiene-1-acetic acid, α-amino-, methyl ester, (αS)-

• Inchi： 1S/C9H13NO2/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-3,6,8H,4-5,10H2,1H3/t8-/m0/s1
• InChI Key： ZENSQKXTWLKIKK-QMMMGPOBSA-N
• SMILES： [C@@H](C1=CCC=CC1)(N)C(=O)OC

Computed Properties

• Exact Mass: 167.095
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2